Cas no 1797205-03-8 (3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one)

• Product Name: 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one
• CAS No: 1797205-03-8
• MF: C₁₄H₁₆F₃NOS
• MW: 303.343152999878
• CID: 5370276
• Update Time: 2025-06-18

3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one

• Inchi： 1S/C14H16F3NOS/c15-14(16,17)10-13(19)18-7-6-12(20-9-8-18)11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： VITZEDYMBLVZLH-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)SCC1)(=O)CC(F)(F)F

Additional information on 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one

Introduction to 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one (CAS No. 1797205-03-8)

3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound, identified by the Chemical Abstracts Service Number (CAS No.) 1797205-03-8, is characterized by a trifluoromethyl group and a thiazepane moiety, which are known to contribute to its pharmacological properties. This introduction delves into the chemical structure, synthesis, and emerging applications of this compound, emphasizing its relevance in modern medicinal chemistry.

The molecular structure of 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one consists of a propanone backbone substituted with a trifluoromethyl group at the third carbon position and an N-substituted thiazepane ring linked to the first carbon of the propanone. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the thiazepane ring introduces a scaffold that is frequently found in bioactive compounds. This combination of structural elements makes it a promising candidate for further exploration in drug discovery.

The synthesis of 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route begins with the preparation of the thiazepane derivative through cyclization of appropriate precursors. Subsequently, functionalization at the propanone core is achieved through condensation reactions or other coupling techniques. The introduction of the trifluoromethyl group can be accomplished via fluorination reactions, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

In recent years, 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yl)propan-1-one has been studied for its potential pharmacological effects. The trifluoromethyl group is known to modulate enzyme interactions and improve drug bioavailability, making it a valuable feature in medicinal chemistry. Additionally, thiazepane derivatives have shown promise in various therapeutic areas, including central nervous system disorders and inflammation. Preliminary studies suggest that 3,3,3-trifluoro-1-(7-phenyl-1,4-thiazepan-4-yll)propanone may exhibit inhibitory activity against certain enzymes or receptors involved in these conditions. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's unique structural features also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be employed to predict how 3,3,3-trifluoro-l-(7-phcnyl-l , 4 -thiaze pan - 4 -ytl ) prop an - l - one interacts with biological targets at the molecular level. These studies can provide insights into its binding affinity and selectivity, which are critical factors in drug design. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process and identify optimized analogs with enhanced properties.

Advances in synthetic methodologies have enabled more efficient production of complex molecules like 3 , 3 , 3 -trif luoro-l -( 7 -phen yl-l , 4 -thiaze pan - 4 -ytl ) prop an - l - one . Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields significantly. These innovations not only make large-scale production more feasible but also open doors for rapid screening of derivatives with tailored biological activities. The ability to synthesize such compounds efficiently is crucial for translating laboratory discoveries into viable therapeutic agents.

The pharmacological profile of CAS No. 1797205_03_8 continues to be explored through both in vitro and in vivo studies . Initial assays have revealed that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses . Additionally , its structural similarity to known bioactive molecules suggests potential applications in treating neurological disorders . The trifluoromethyl group's influence on metabolic stability also makes it an attractive scaffold for developing long-lasting drugs . As research progresses , additional therapeutic indications may emerge , further solidifying its importance in pharmaceutical development.

Future directions for studying 1797205_03_8 include exploring its role as a lead compound for drug development . By synthesizing analogs with modified substituents , researchers can fine-tune its pharmacological effects while maintaining favorable pharmacokinetic properties . High-throughput screening technologies will play a pivotal role in identifying promising derivatives rapidly . Moreover , investigating its interactions with biological targets at an atomic level using X-ray crystallography or NMR spectroscopy will provide invaluable insights into its mechanism of action . These efforts are expected to yield novel therapeutics with significant clinical benefits.

The significance of 1797205_03_8 extends beyond its immediate applications ; it exemplifies how structural innovation can drive pharmaceutical discovery forward . The integration of fluorine atoms into heterocyclic systems creates opportunities for designing molecules with enhanced functionality . As our understanding grows , so too does our ability to harness these structural motifs for treating human diseases effectively . The journey from laboratory synthesis to clinical application highlights collaboration across disciplines—from organic chemists who craft molecules to biologists who test their effects—and underscores why compounds like this continue receiving rigorous investigation.